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Compound of Interest

Compound Name: Glutaric acid

Cat. No.: B7766552

An In-depth Technical Guide to the Safety and Handling of Glutaric Acid

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety and handling protocols for chemical reagents is paramount. This
guide provides a detailed overview of the safety data sheet (SDS) for glutaric acid, including
its physical and chemical properties, toxicological data, and essential handling precautions.
Furthermore, it outlines the methodologies for key toxicological experiments and presents a
visual guide to hazard mitigation.

Glutaric Acid: Identification and Properties

Glutaric acid, also known as pentanedioic acid, is a five-carbon dicarboxylic acid.[1][2] It
appears as a colorless or white solid.[1][2]

Table 1: Chemical and Physical Properties of Glutaric Acid
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Property Value References
Chemical Formula C5H804
Molecular Weight 132.11 g/mol
CAS Number 110-94-1
EC Number 203-817-2
Melting Point 95-99 °C (203 - 210.2 °F)
Boiling Point 302 - 304 °C (575.6 - 579.2 °F)
Solubility Soluble in water, alcohol, and
ether.
Density 1.4 g/cm3

Vapor Pressure 0.022 hPa @ 18.5 °C

Hazard Identification and Classification

Glutaric acid is classified as a hazardous substance. The primary hazards are related to its
irritant and corrosive properties.

Table 2: GHS Hazard Classification for Glutaric Acid

Classification Hazard Statement

) ] o H314: Causes severe skin burns and eye
Skin Corrosion/Irritation o
damage. H315: Causes skin irritation.

i o H318: Causes serious eye damage. H319:
Serious Eye Damage/Eye Irritation ) o
Causes serious eye irritation.

Signal Word: Danger or Warning
Hazard Pictograms:

o Corrosion (for severe skin burns and eye damage)
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o Exclamation Mark (for skin and eye irritation)

Toxicological Data

Toxicological studies are essential for determining the potential health effects of a substance.
The following table summarizes the available acute toxicity data for glutaric acid.

Table 3: Acute Toxicity of Glutaric Acid

Test Species Route Value References
LD50 Rat Oral 6000 mg/kg

LD50 Mouse Oral 6000 mg/kg

LD50 Rabbit Dermal > 20000 mg/kg

Carcinogenicity:

» |IARC: No component of this product present at levels greater than or equal to 0.1% is
identified as a probable, possible or confirmed human carcinogen by IARC.

e ACGIH: No component of this product present at levels greater than or equal to 0.1% is
identified as a carcinogen or potential carcinogen by ACGIH.

o NTP: No component of this product present at levels greater than or equal to 0.1% is
identified as a known or anticipated carcinogen by NTP.

Handling Precautions and First-Aid Measures

Proper handling and emergency preparedness are crucial when working with glutaric acid.

Safe Handling

» Engineering Controls: Use in a well-ventilated area. A system of local and general exhaust is
recommended. Ensure that eyewash stations and safety showers are close to the
workstation location.

o Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear chemical safety goggles or safety glasses with side-shields
conforming to EN166 or NIOSH standards.

o Skin Protection: Wear protective gloves and clothing to prevent skin exposure.

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

o General Hygiene: Wash hands thoroughly after handling. Avoid contact with skin, eyes, and
clothing. Do not eat, drink, or smoke in the work area.

First-Aid Measures
 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water.
Consult a physician if irritation persists.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Immediately call a physician or ophthalmologist.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Call a physician immediately.

Experimental Protocols for Key Toxicity Studies

The toxicological data presented in the Safety Data Sheet are derived from standardized
experimental protocols. The following are representative methodologies based on OECD
(Organisation for Economic Co-operation and Development) guidelines.

Acute Oral Toxicity - Acute Toxic Class Method (Based
on OECD Guideline 423)

This method is a stepwise procedure using a small number of animals to classify a substance's
toxicity.

e Principle: A single sex (typically female) of rodent is dosed in a stepwise manner. The
outcome of each step (survival or death) determines the next dose.
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e Animal Model: Healthy, young adult rats (e.g., Wistar or Sprague-Dawley strains).
e Procedure:
o Animals are fasted overnight prior to dosing.

o A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000
mg/kg).

o The test substance is administered orally by gavage to a group of three animals.

o Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for
at least 14 days.

o The outcome of the first group determines the next step:
» |f mortality occurs, the next lower dose is administered to a new group of animals.
» |f no mortality occurs, the next higher dose is administered to a new group.

o The procedure is continued until a stopping criterion is met, which allows for the
classification of the substance.

o Data Analysis: The LD50 is not determined as a precise value but is assigned to a
classification range based on the observed mortality at different dose levels.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test evaluates the potential of a substance to cause reversible or irreversible skin damage.

¢ Principle: The test substance is applied to the shaved skin of an animal, and the degree of
irritation or corrosion is assessed.

+ Animal Model: Healthy, young adult albino rabbits.

e Procedure:
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o The fur on the back of the rabbit is clipped approximately 24 hours before the test.

o Asmall amount (e.g., 0.5 g or 0.5 mL) of the test substance is applied to a small area of
skin (approximately 6 cm2) and covered with a gauze patch and semi-occlusive dressing.

o The patch is typically removed after a 4-hour exposure period.

o The skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.

o Observations may continue for up to 14 days if the effects are not resolved.

o Data Analysis: The severity of erythema and edema is scored at each observation time. The
mean scores are used to classify the substance as non-irritant, irritant, or corrosive.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test assesses the potential of a substance to cause damage to the eye.

e Principle: The test substance is instilled into the conjunctival sac of one eye of an animal,
with the untreated eye serving as a control.

e Animal Model: Healthy, young adult albino rabbits.

e Procedure:

o

A single dose (e.g., 0.1 mL of liquid or 0.1 g of solid) of the test substance is applied into
the conjunctival sac of one eye.

(¢]

The eyelids are held together for about one second to prevent loss of the material.

[¢]

The eyes are examined for corneal opacity, iritis, conjunctival redness, and chemosis
(swelling) at 1, 24, 48, and 72 hours after application.

[¢]

Observations may continue for up to 21 days if the effects are not reversible.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7766552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Data Analysis: The severity of the ocular lesions is scored at each observation time. The
scores are used to classify the substance based on the severity and reversibility of the eye
damage.

Logical Relationship of Hazards and Precautions

The following diagram illustrates the relationship between the hazards of glutaric acid and the
necessary handling precautions to mitigate risks.
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Caption: Hazard mitigation workflow for glutaric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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